Cas no 710333-81-6 (4-formyl-N-naphthalen-1-ylpiperazine-1-carboxamide)

• Product Name: 4-formyl-N-naphthalen-1-ylpiperazine-1-carboxamide
• CAS No: 710333-81-6
• MF: C₁₆H₁₇N₃O₂
• MW: 283.325083494186
• MDL: MFCD04068869
• CID: 5232402
• Update Time: 2026-03-07

4-formyl-N-naphthalen-1-ylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-formyl-N-naphthalen-1-ylpiperazine-1-carboxamide

• MDL： MFCD04068869
• Inchi： 1S/C16H17N3O2/c20-12-18-8-10-19(11-9-18)16(21)17-15-7-3-5-13-4-1-2-6-14(13)15/h1-7,12H,8-11H2,(H,17,21)
• InChI Key： JDWMOIJWPVGVQG-UHFFFAOYSA-N
• SMILES： N1(C(NC2=C3C(C=CC=C3)=CC=C2)=O)CCN(C=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 4-formyl-N-naphthalen-1-ylpiperazine-1-carboxamide

Introduction to 4-formyl-N-naphthalen-1-ylpiperazine-1-carboxamide (CAS No. 710333-81-6)

4-formyl-N-naphthalen-1-ylpiperazine-1-carboxamide, identified by its Chemical Abstracts Service (CAS) number 710333-81-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperazine derivative class, characterized by its structural motif of a piperazine ring linked to a naphthalene group and a formyl-substituted carboxamide moiety. The unique combination of these functional groups imparts distinct chemical properties and biological activities, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The naphthalen-1-yl substituent in the molecule contributes to its aromaticity and potential for interactions with biological targets, while the formyl group serves as a reactive handle for further chemical modifications, such as condensation reactions or derivatization into more complex structures. The piperazine ring is well-known for its presence in numerous bioactive molecules, including antipsychotics, antidepressants, and antihistamines, due to its ability to engage with various pharmacological receptors.

In recent years, there has been growing interest in exploring novel piperazine-based compounds for their potential therapeutic applications. The 4-formyl-N-naphthalen-1-ylpiperazine-1-carboxamide structure represents an innovative scaffold that could be leveraged to develop new drugs targeting a range of diseases. Its molecular framework suggests possible interactions with enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and inflammatory conditions.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The formyl group can be readily converted into other functional moieties, such as aldehydes or carboxylic acids, enabling the construction of more complex derivatives. Additionally, the naphthalen-1-yl group provides a stable aromatic core that can be modified through various cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce additional substituents and tailor the biological activity.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry due to their favorable pharmacokinetic properties and high affinity for biological targets. For instance, modifications of the piperazine ring have been shown to enhance binding affinity and selectivity for enzymes like kinases and phosphodiesterases. The incorporation of an aromatic group like naphthalene further enhances these properties by improving solubility and metabolic stability.

The 4-formyl-N-naphthalen-1-ylpiperazine-1-carboxamide molecule may serve as a key intermediate in the synthesis of more complex pharmacophores. Researchers have been exploring its potential as a building block for drug candidates targeting cancer, inflammation, and neurological disorders. By leveraging its reactive sites, scientists can design molecules with enhanced efficacy and reduced side effects compared to existing therapies.

In addition to its synthetic utility, this compound has shown promise in preliminary biological assays. While specific details of ongoing research are proprietary at this stage, early findings suggest that derivatives of 4-formyl-N-naphthalen-1-ylpiperazine-1-carboxamide may exhibit inhibitory activity against certain enzymes implicated in disease pathways. This aligns with broader trends in drug discovery where novel scaffolds are being sought to overcome resistance mechanisms and improve therapeutic outcomes.

The development of new drug candidates often involves iterative optimization processes where structural modifications are guided by computational modeling and experimental validation. The 4-formyl-N-naphthalen-1-ylpiperazine-1-carboxamide scaffold offers a rich platform for such studies due to its modularity and reactivity. By systematically altering functional groups or introducing new moieties, researchers can fine-tune the pharmacological profile of the compound to meet specific therapeutic requirements.

The role of computational chemistry in accelerating drug discovery cannot be overstated. Advanced modeling techniques allow researchers to predict the binding modes of 4-formyl-N-naphthalen-1-ylpiperazine-1-carboxamide with target proteins, providing insights into potential interactions at an atomic level. These predictions guide synthetic efforts by highlighting key residues that should be modified or optimized for improved binding affinity.

Furthermore, green chemistry principles are increasingly being integrated into drug development pipelines. The synthesis of 4-formyl-N-naphthalen-1-ylpiperazine-1-carboxamide can be optimized to minimize waste generation and reduce reliance on hazardous reagents. Such approaches not only improve sustainability but also enhance scalability for industrial production.

The future prospects for this compound are promising as it continues to be explored in both academic and industrial settings. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in translating laboratory findings into viable therapeutics. As our understanding of disease mechanisms evolves, so too will the applications of innovative compounds like 4-formyl-N-naphthalen-1-ylpiperazine-1-carboxamide.

In conclusion,4-formyl-N-naphthalen-1-ylpiperazine-1-carboxamide (CAS No. 710333-81-6) represents a significant advancement in pharmaceutical chemistry with broad implications for drug discovery. Its unique structural features offer opportunities for developing novel therapeutics targeting diverse diseases. As research progresses, this compound is poised to play an important role in shaping the future of medicine through innovative chemical design and biological exploration.